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Abstract

This technical guide provides a comprehensive overview of 5-methyl-1H-indole-4-carboxylic
acid (CAS Number: 1360950-77-1), a heterocyclic building block with significant potential in
medicinal chemistry and materials science. While specific data for this particular isomer is
emerging, this document synthesizes foundational knowledge from structurally related indole-4-
carboxylic acids to offer valuable, field-proven insights. We will delve into its physicochemical
properties, propose a robust synthetic pathway with detailed protocols, explore its potential
biological significance based on established structure-activity relationships of the indole
scaffold, and provide standardized methodologies for its characterization and analysis. This
guide is intended to serve as a foundational resource to empower researchers in leveraging
this molecule for novel discoveries.

Introduction: The Strategic Importance of the Indole
Scaffold

The indole nucleus is a cornerstone of medicinal chemistry, forming the structural core of
numerous natural products, pharmaceuticals, and biologically active compounds[1]. Its unique
aromatic and electronic properties allow it to interact with a wide array of biological targets,
leading to diverse pharmacological activities, including anticancer, anti-inflammatory, and
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antiviral effects[2][3]. The strategic placement of substituents on the indole ring can profoundly
modulate its biological activity, making compounds like 5-methyl-1H-indole-4-carboxylic acid
valuable probes in drug discovery programsl1].

The 4-carboxylic acid substitution on the indole ring is of particular interest. It provides a handle
for further chemical modifications, such as amidation or esterification, enabling the exploration
of structure-activity relationships (SAR) and the development of targeted therapeutics. The
addition of a methyl group at the 5-position can further influence the molecule’s lipophilicity and
metabolic stability, potentially enhancing its pharmacokinetic profile.

This guide will provide a detailed exploration of 5-methyl-1H-indole-4-carboxylic acid,
offering both established data and expert-driven extrapolation to facilitate its application in
research and development.

Physicochemical and Structural Properties

While extensive experimental data for 5-methyl-1H-indole-4-carboxylic acid is not yet widely
published, we can infer its key properties based on its structure and data from its close
analogs, such as methyl indole-4-carboxylate[4][5].
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Property Value (Predicted/Inferred) Source
CAS Number 1360950-77-1 --INVALID-LINK--
Molecular Formula C10H9NO:2 --INVALID-LINK--
Molecular Weight 175.19 g/mol --INVALID-LINK--
) ) ) General observation for similar
Appearance White to off-white solid
compounds
Soluble in organic solvents like _
N Inferred from related indole

Solubility DMSO, DMF, and alcohols; ] ]

o S carboxylic acids

limited solubility in water.

Not yet determined

) ) experimentally. Likely >200 °C,

Melting Point o )

similar to other indole

carboxylic acids.

K Estimated to be around 4-5 for ~ General pKa for benzoic acid

pKa

the carboxylic acid group.

derivatives

Synthesis and Purification: A Proposed
Experimental Workflow

A robust and reproducible synthesis is paramount for the successful application of any

chemical entity. While a specific, peer-reviewed synthesis for 5-methyl-1H-indole-4-

carboxylic acid is not readily available in the literature, a plausible and efficient route can be

designed based on well-established indole synthesis methodologies and patent literature for

analogous compounds[6][7]. The proposed workflow involves a multi-step process beginning

with a suitable starting material, followed by indole ring formation, and concluding with the

hydrolysis of an ester precursor.

Diagram of the Proposed Synthetic Workflow
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Caption: A generalized workflow for the synthesis of 5-methyl-1H-indole-4-carboxylic acid.

Step-by-Step Experimental Protocol
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This protocol is adapted from a known procedure for the synthesis of 1-methyl-1H-indole-4-
carboxylic acid and is expected to be applicable with minor modifications|[6].

Part 1: Synthesis of the Ester Precursor (Methyl 5-methyl-1H-indole-4-carboxylate)

This step would typically involve a named reaction for indole synthesis, such as the Fischer,
Bartoli, or a palladium-catalyzed cyclization. The specifics of this step would depend on the
chosen starting materials.

Part 2: Hydrolysis to the Carboxylic Acid

e Reaction Setup: In a round-bottom flask, dissolve the methyl 5-methyl-1H-indole-4-
carboxylate intermediate in a mixture of tetrahydrofuran (THF) and methanol (MeOH) (e.g., a
5:1 v/v ratio).

» Addition of Base: To the stirred solution, add an aqueous solution of lithium hydroxide (LiOH)
(e.g., 2 M solution, 10-20 equivalents).

» Reaction Monitoring: Stir the resulting mixture at a controlled temperature (e.g., 30-40 °C) for
12-24 hours. The progress of the reaction should be monitored by Thin Layer
Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the
starting material is consumed.

o Work-up:
o Once the reaction is complete, remove the organic solvents under reduced pressure.

o The remaining aqueous solution can be washed with a non-polar organic solvent like ethyl
acetate to remove any unreacted starting material or non-polar impurities.

o Carefully adjust the pH of the aqueous layer to 5-6 using a dilute acid (e.g., 1 M HCI). This
will protonate the carboxylate and cause the product to precipitate.

« Isolation: Collect the precipitated solid by filtration, wash with cold water, and dry under
vacuum to yield the crude 5-methyl-1H-indole-4-carboxylic acid.

Part 3: Purification
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e The crude product can be purified by recrystallization from a suitable solvent system (e.g.,
ethanol/water or acetone/hexane) or by column chromatography on silica gel if necessary.

Potential Biological Activity and Therapeutic
Applications

The indole scaffold is a "privileged structure” in drug discovery, and its derivatives have shown
a wide range of biological activities[3]. While specific biological data for 5-methyl-1H-indole-4-
carboxylic acid is not yet available, we can extrapolate its potential applications based on the
known pharmacology of related compounds.

Diagram of Potential Therapeutic Areas
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Caption: Potential therapeutic areas for derivatives of 5-methyl-1H-indole-4-carboxylic acid.

e Anticancer Activity: Many indole derivatives are known to exhibit potent anticancer properties
by targeting various cellular pathways, including protein kinases and tubulin
polymerization[8]. The 5-methyl-1H-indole-4-carboxylic acid scaffold could serve as a
starting point for the development of novel kinase inhibitors or other anticancer agents.

» Anti-inflammatory Effects: Indole-3-carboxylic acid derivatives have been investigated for
their anti-inflammatory properties, often through the inhibition of enzymes like
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cyclooxygenase (COX)[2]. The structural features of the target compound make it a

candidate for similar investigations.

o Antimicrobial Properties: The indole nucleus is present in many natural and synthetic

compounds with antibacterial and antifungal activity. Derivatives of 5-methyl-1H-indole-4-

carboxylic acid could be explored for their potential to combat infectious diseases.

Analytical Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the

synthesized compound. A combination of spectroscopic and chromatographic techniques

should be employed.

Technique Expected Observations Purpose

Aromatic protons on the indole

ring, a singlet for the methyl Structural elucidation and
IH NMR _ _ _

group, and a broad singlet for confirmation.

the carboxylic acid proton.

Resonances for the aromatic

carbons, the methyl carbon, Confirmation of the carbon
13C NMR

and the carbonyl carbon of the

carboxylic acid.

skeleton.

Mass Spectrometry (MS)

A molecular ion peak
corresponding to the exact

mass of the compound.

Confirmation of molecular

weight and formula.

HPLC

A single major peak indicating

the purity of the compound.

Purity assessment and

quantification.

Infrared (IR) Spectroscopy

Characteristic absorption
bands for the N-H stretch of
the indole, the O-H and C=0
stretch of the carboxylic acid,

and aromatic C-H stretches.

Identification of functional

groups.

Standard Protocol for HPLC Analysis
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e Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 pm).

» Mobile Phase: A gradient of water (with 0.1% formic acid) and acetonitrile (with 0.1% formic
acid).

e Flow Rate: 1.0 mL/min.
o Detection: UV at 254 nm and 280 nm.

e Injection Volume: 10 pL.

Conclusion and Future Directions

5-methyl-1H-indole-4-carboxylic acid represents a promising, yet underexplored, building
block for the development of novel chemical entities with potential applications in medicine and
materials science. This guide has provided a comprehensive, albeit partially extrapolated,
overview of its properties, synthesis, and potential applications. As research in this area
progresses, it is anticipated that the specific biological activities and therapeutic potential of this
compound and its derivatives will be further elucidated. The protocols and insights provided
herein are intended to serve as a valuable starting point for researchers venturing into the
exploration of this intriguing molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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